Cas no 163704-72-1 (2,6-Diisopropyl-4-nitroaniline)

2,6-Diisopropyl-4-nitroaniline Properties

Names and Identifiers

• 2,6-Diisopropyl-4-nitroaniline
• 4-nitro-2,6-di(propan-2-yl)aniline
• Benzenamine,2,6-bis(1-methylethyl)-4-nitro-
• 2,5-DIHYDRO-3-METHYL-1-PHENYL-1H-PHOSPHOLE
• 2,6-Diisopropyl-4-nitrophenylamine
• 3,6-diisopropyl-4-nitroaniline
• 4-nitro-2,6-diisopropyl aniline
• 4-NO2-2,6-diisopropylaniline
• SCHEMBL3607570
• 163704-72-1
• AKOS015911014
• SB79953
• A810502
• VQMXCKREXFUBLS-UHFFFAOYSA-N
• FT-0643581
• CS-0119483
• DTXSID70398825
• Benzenamine, 2,6-bis(1-methylethyl)-4-nitro-
• DB-043566
• 2,6-DIISOPROPYL-4-NITROANILINE
• +Expand

• MDL： MFCD03426208
• InChIKey： VQMXCKREXFUBLS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2O2/c1-7(2)10-5-9(14(15)16)6-11(8(3)4)12(10)13/h5-8H,13H2,1-4H3
• SMILES： CC(C)C1=C(C(=CC(=C1)[N+](=O)[O-])C(C)C)N

Computed Properties

• Exact Mass: 222.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 222.136827821g/mol
• Heavy Atom Count: 16
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• LogP: 4.52820
• PSA: 71.84000

2,6-Diisopropyl-4-nitroaniline Security Information

2,6-Diisopropyl-4-nitroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%